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2-Ethoxy-2-(oxan-4-yl)ethan-1-
Compound Name:

amine
CAS No.: 1493291-84-1
Cat. No.: B2942229

Get Quote

Bioactivity Comparison: Oxan-4-yl Amine
Derivatives

Executive Summary: The Strategic Value of the
Oxan-4-yl Scaffold

In modern medicinal chemistry, the oxan-4-yl amine (also known as 4-aminotetrahydropyran)
moiety has emerged as a critical bioisostere for cyclohexyl and piperidinyl groups.[1] Its
inclusion is often a strategic decision to modulate Lipophilic Ligand Efficiency (LLE), reduce
metabolic clearance, and optimize solubility without introducing the liability of a basic center.

This guide provides a technical comparison of oxan-4-yl amine derivatives against their primary
alternatives, supported by experimental data from JAK1 and FLT3 inhibitor discovery
campaigns.[1]
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Comparative Analysis: Oxan-4-yl vs. Cyclohexyl vs.
Piperidinyl

The selection of a saturated ring system at the solvent-exposed or hinge-binding region of a
drug molecule dictates its physicochemical profile.[1] The following analysis compares the

oxan-4-yl group against its carbon (cyclohexyl) and nitrogen (piperidinyl) analogs.

hvsicochemical il

Feature

Oxan-4-yl Amine

Cyclohexyl Amine

Piperidinyl Amine

] Polar Ether (H-bond Lipophilic Basic Amine (H-bond
Electronic Nature
acceptor) Hydrocarbon donor/acceptor)
Lowers LogD (approx. ]
) Increases LogD Variable (pH
LogD Impact [1] -0.6 units vs. ] -
(Lipophilic) dependent)

cyclohexyl)

Metabolic Stability

High (Blocks C4

oxidation)

Low (Prone to P450
hydroxylation at C4)

Moderate/Low (N-
oxidation,

dealkylation)

High (Basic center

hERG Liability Low (Neutral core) Low often correlates with
hERG)
Solubility Moderate/High Low High (if ionized)

Case Study: JAK1 Inhibitor Optimization

A pivotal study in the development of JAK1 selective inhibitors demonstrated the quantitative
advantage of the oxan-4-yl replacement.[1] In the optimization of pyrazolyl-carboxamides,
researchers compared a cyclohexyl derivative (Cpd 18) directly with its oxan-4-yl analog (Cpd
19).[1]

Experimental Data Comparison:
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Ligand Lipophilic
LogD (pH 7. Bindin Ligand
Compound R-Group gb (p o ¢ g- .
[1]4) Efficiency Efficiency
(LBE) (LLE)
Cpd 18 Cyclohexyl 2.66 Base Base
+1.4-fold
Cpd 19 Oxan-4-yl 2.08 Similar to Base )
increase

Mechanism of Action: The substitution of the methylene unit (-CH2-) at the 4-position with an
ether oxygen (-O-) reduced the LogD by 0.58 units.[1] While the intrinsic binding affinity (LBE)
remained constant, the reduction in lipophilicity significantly boosted the LLE, a key metric for
predicting clinical success and safety. Furthermore, the oxan-4-yl group eliminated the
metabolic "soft spot” often found at the 4-position of cyclohexyl rings, where Cytochrome P450
enzymes typically install a hydroxyl group.[1]

Real-World Application: Gilteritinib (Xospata)
Gilteritinib, an FDA-approved FLT3/AXL inhibitor for Acute Myeloid Leukemia (AML), utilizes the

oxan-4-yl amine motif.[1][2]

» Structural Role: The (tetrahydro-2H-pyran-4-yl)amino group at the C5 position of the
pyrazine core projects into the solvent front.[1]

» Benefit: It provides necessary bulk to fill the pocket while maintaining a lower lipophilicity
profile than a corresponding cyclohexyl group, contributing to the drug's oral bioavailability
and favorable metabolic profile.

Decision Logic & SAR Visualization

The following diagram illustrates the decision-making process for selecting the oxan-4-yl
scaffold during lead optimization.
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Caption: SAR Decision Tree for selecting oxan-4-yl over cyclohexyl or piperidinyl scaffolds
based on LogD and basicity constraints.

Experimental Protocols
Synthesis: Reductive Amination of Tetrahydro-4H-pyran-
4-one

This protocol describes the industry-standard method for installing the oxan-4-yl amine motif.[1]
It is a self-validating system where the disappearance of the ketone peak (IR or NMR) confirms
intermediate formation.

Reagents:
» Tetrahydro-4H-pyran-4-one (1.0 eq)[1][3]

e Primary/Secondary Amine (1.0 - 1.2 eq)[1]
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e Sodium Triacetoxyborohydride (STAB) (1.5 eq)[1][3]

o Acetic Acid (catalytic, optional)

e Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)[1]
Step-by-Step Workflow:

e Imine Formation: Dissolve the amine and tetrahydro-4H-pyran-4-one in DCM. If the amine is
a salt (e.g., HCl salt), add 1.0 eq of Triethylamine (TEA). Stir for 30 minutes at Room
Temperature (RT).

o Validation: Monitor by TLC; formation of a new, less polar spot indicates imine formation.
e Reduction: Add STAB portion-wise to the mixture. The reaction is mildly exothermic.

o Note: STAB is preferred over NaBH4 because it selectively reduces the imine in the
presence of the ketone, preventing side-reduction of the starting material.

e Quench & Workup: Stir for 2-16 hours. Quench with saturated agueous NaHCO3.[3] Extract
with DCM (3x).[1]

 Purification: Dry organic layer over Na2S04, concentrate, and purify via silica gel
chromatography (typically MeOH/DCM gradient).

Ketone + Amine -H20 Imine Intermediate Add STAB Oxan-4-yl Amine
(DCM, RT) (Equilibrium) (Selective Reduction) (Final Product)

Click to download full resolution via product page

Caption: One-pot reductive amination workflow for synthesizing oxan-4-yl amine derivatives.

Bioassay: Microsomal Stability Assessment

To verify the metabolic advantage of the oxan-4-yl group over the cyclohexyl group, use a liver
microsome stability assay.

Protocol:
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e Incubation: Incubate test compounds (1 uM) with pooled liver microsomes (human/mouse,
0.5 mg/mL protein) in phosphate buffer (pH 7.4) at 37°C.[4]

e Initiation: Add NADPH-regenerating system to initiate metabolism.

e Sampling: Aliquot samples at t=0, 15, 30, and 60 minutes.

o Termination: Quench immediately with ice-cold Acetonitrile containing an internal standard.
e Analysis: Centrifuge to remove protein; analyze supernatant via LC-MS/MS.
 Calculation: Plot In(% remaining) vs. time. The slope (

) determines half-life (
)[1]

o Expectation: Oxan-4-yl derivatives typically exhibit

min, whereas cyclohexyl analogs may show rapid clearance (

min) due to hydroxylation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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